Cas no 80935-59-7 (BTTA)

• Product Name: BTTA
• CAS No: 80935-59-7
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• MDL: MFCD30491308
• CID: 4197145
• PubChem ID: 11298509
• Update Time: 2025-04-24

BTTA Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetriacetonitrile
• (benzene-1,3,5-triyl)triacetonitrile
• 2,2',2''-(benzene-1,3,5-triyl)triacetonitrile
• BZ095
• BTTA
• 1,3,5-Tris(cyanomethyl)benzene
• 2-[3,5-Bis(cyanomethyl)phenyl]acetonitrile
• E76837
• CS-0146160
• YSWG205
• 80935-59-7
• SCHEMBL4007007
• MFCD30491308
• BS-53283

• MDL： MFCD30491308
• Inchi： 1S/C12H9N3/c13-4-1-10-7-11(2-5-14)9-12(8-10)3-6-15/h7-9H,1-3H2
• InChI Key： QEIMSNKURDQYSE-UHFFFAOYSA-N
• SMILES： N#CCC1C=C(CC#N)C=C(CC#N)C=1

Computed Properties

• Exact Mass: 195.079647300g/mol
• Monoisotopic Mass: 195.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.4Ų

Additional information on BTTA

1,3,5-Benzenetriacetonitrile: A Comprehensive Overview

CAS No 80935-59-7, commonly referred to as 1,3,5-Benzenetriacetonitrile, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which consists of a benzene ring substituted with three acetonitrile groups at the 1, 3, and 5 positions. The acetonitrile groups are electron-withdrawing substituents, which impart distinct electronic and chemical properties to the molecule.

The synthesis of 1,3,5-Benzenetriacetonitrile typically involves multi-step processes that include nitration, alkylation, and subsequent functionalization steps. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective.

In terms of applications, 1,3,5-Benzenetriacetonitrile has found extensive use in the field of materials science as a precursor for the synthesis of advanced materials such as conductive polymers and organic semiconductors. Its ability to act as an electron-deficient aromatic system makes it an ideal candidate for various π-π interactions and supramolecular assembly studies. Recent studies have demonstrated its potential in the development of novel organic photovoltaic materials, where its electronic properties play a crucial role in charge transport mechanisms.

The compound has also gained attention in the pharmaceutical industry due to its potential as a building block for drug discovery. Its rigid structure and electron-withdrawing groups make it a valuable component in medicinal chemistry for designing bioactive molecules with specific pharmacological properties. Researchers have explored its role in designing inhibitors for various enzymes and receptors, highlighting its importance in drug design.

Recent research has focused on the utilization of 1,3,5-Benzenetriacetonitrile in the development of stimuli-responsive materials. By incorporating this compound into polymer networks, scientists have created materials that exhibit reversible changes in their physical properties upon exposure to external stimuli such as light or temperature. These materials hold promise for applications in sensors, actuators, and smart packaging systems.

In addition to its practical applications, 1,3,5-Benzenetriacetonitrile serves as a valuable model compound for fundamental studies in organic chemistry. Its structure allows for the investigation of various chemical reactions such as nucleophilic aromatic substitution and radical polymerization under different conditions. These studies contribute to our understanding of reaction mechanisms and provide insights into the design of new chemical processes.

The environmental impact of using CAS No 80935-59-7 has also been a topic of interest among researchers. Efforts are being made to assess its biodegradability and potential toxicity to ensure its safe handling and disposal. Green chemistry principles are being integrated into its synthesis and application processes to minimize environmental hazards.

In conclusion, 1,3,5-Benzenetriacetonitrile, with its unique chemical properties and diverse applications across multiple disciplines, continues to be a subject of intense research interest. As advancements in synthetic methods and material science progress further, this compound is expected to play an even more significant role in driving innovation across various industries.